Cas no 168152-91-8 ([1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dipropyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

[1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dipropyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- structure
168152-91-8 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dipropyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
CAS No:168152-91-8
MF:C25H26N8
MW:438.527543544769
CID:229804
PubChem ID:3074928
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dipropyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dipropyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
    • [1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dipropyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]me...
    • 5,7-dipropyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidine
    • (1,2,4)Triazolo(1,5-a)pyrimidine, 5,7-dipropyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
    • 5,7-dipropyl-6-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}[1,2,4]triazolo[1,5-a]pyrimidine
    • s-triazolo(1,5-a)pyrimidine, 5,7-dipropyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
    • s-triazolo(1,5-a)pyrimidine, 5,7-dipropyl-6-((2/'-(1H-tetrazol-5-yl)(1,1/'-biphenyl)-4-yl)methyl)-
    • SCHEMBL9254444
    • DTXSID30168526
    • 168152-91-8
    • Inchi: 1S/C25H26N8/c1-3-7-22-21(23(8-4-2)33-25(28-22)26-16-27-33)15-17-11-13-18(14-12-17)19-9-5-6-10-20(19)24-29-31-32-30-24/h5-6,9-14,16H,3-4,7-8,15H2,1-2H3,(H,29,30,31,32)
    • InChI Key: JXCAYAREKJXQKK-UHFFFAOYSA-N
    • SMILES: N12C(=NC=N1)N=C(CCC)C(CC1C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=1)=C2CCC

Computed Properties

  • Exact Mass: 438.22838
  • Monoisotopic Mass: 438.22804286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 97.5Ų

Experimental Properties

  • PSA: 97.54
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